Cas no 800395-53-3 (3-(4-tert-butylphenyl)propan-1-amine)

3-(4-tert-butylphenyl)propan-1-amine structure
800395-53-3 structure
Product Name:3-(4-tert-butylphenyl)propan-1-amine
CAS No:800395-53-3
MF:C13H21N
MW:191.3125436306
MDL:MFCD07374083
CID:858912
PubChem ID:9497457
Update Time:2025-04-19

3-(4-tert-butylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-(tert-butyl)phenyl)propan-1-amine
    • 3-(4-tert-butylphenyl)propan-1-amine
    • AKOS005614019
    • AB38701
    • C78476
    • NS-01810
    • SCHEMBL2879490
    • MFCD07374083
    • 3-(4-tert-butylphenyl)propylamine
    • CS-0434709
    • EN300-1843516
    • AO-080/43342653
    • 800395-53-3
    • MDL: MFCD07374083
    • Inchi: 1S/C13H21N/c1-13(2,3)12-8-6-11(7-9-12)5-4-10-14/h6-9H,4-5,10,14H2,1-3H3
    • InChI Key: OHGDOTWHVKSMQH-UHFFFAOYSA-N
    • SMILES: NCCCC1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 191.167399674g/mol
  • Monoisotopic Mass: 191.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 26Ų

3-(4-tert-butylphenyl)propan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B490860-10mg
3-(4-tert-butylphenyl)propan-1-amine
800395-53-3
10mg
$ 50.00 2022-06-07
TRC
B490860-50mg
3-(4-tert-butylphenyl)propan-1-amine
800395-53-3
50mg
$ 115.00 2022-06-07
TRC
B490860-100mg
3-(4-tert-butylphenyl)propan-1-amine
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100mg
$ 185.00 2022-06-07
OTAVAchemicals
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3-(4-tert-butylphenyl)propan-1-amine
800395-53-3 95%
100MG
$110 2023-07-10
OTAVAchemicals
1038726-250MG
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250MG
$155 2023-07-10
OTAVAchemicals
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1g
$344 2023-07-10
Enamine
EN300-1843516-0.05g
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$316.0 2023-11-13
Enamine
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$331.0 2023-11-13
Enamine
EN300-1843516-0.25g
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$345.0 2023-11-13
Enamine
EN300-1843516-0.5g
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